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Compound of Interest

Dodecyltrimethylammonium
Compound Name:
bromide

Cat. No.: B133476

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling precautions, and
toxicological profile of Dodecyltrimethylammonium Bromide (DTAB). The information is
compiled from Safety Data Sheets (SDS), peer-reviewed literature, and standardized testing
guidelines to ensure a high level of technical detail and accuracy for professionals in research
and drug development.

Chemical and Physical Properties

Dodecyltrimethylammonium Bromide (DTAB), a quaternary ammonium compound, is a
widely used cationic surfactant in various scientific and industrial applications. A clear
understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference
CAS Number 1119-94-4 [1]12]
Molecular Formula CisH34BrN [1]
Molecular Weight 308.34 g/mol
Appearance White crystalline powder
Melting Point 217 °C at 1,013 hPa
Solubility >954,000 mg/L in water at 20

°C
Vapor Pressure OPaat20°C

Partition Coefficient (n-
log Pow: =>-1.6 — <-1.2 (20 °C) [3]
octanol/water)

Toxicological Data

DTAB presents several toxicological hazards that necessitate careful handling and adherence
to safety protocols. The following tables summarize the key toxicological endpoints.

: Toxici

. . Classificati
Endpoint Value Species Method Reference
on
o GHS
Toxic if Rat (female OECD
Oral LD50 o Category 3or  [3][4][5]
swallowed preferred) Guideline 425

Skin and Eye Irritation

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://iivs.org/assays/ocular/bcop/
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://iivs.org/assays/ocular/bcop/
https://pubmed.ncbi.nlm.nih.gov/21452913/
https://pubmed.ncbi.nlm.nih.gov/21452913/
https://catalog.labcorp.com/crop-chemical/oecd-425-ocspp-870-1100-acute-oral-toxicity-up-and-down-procedure
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/apph.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Endpoint Result

Method Classification Reference

_ o Causes skin
Skin Irritation L
irritation

In vitro
Reconstructed
Human
Epidermis (RhE)
Test (OECD TG
439)

GHS Category 2 [1][3]

Causes serious

Eye Irritation o
eye irritation

In vitro Bovine

Corneal Opacity
GHS Category

oA [1]3]

and Permeability
(BCOP) Test

(OECD TG 437)

Sensitization

Endpoint

Result Classification

Respiratory or Skin

Sensitization

Shall not be classified as a N
) ) - Not Classified
respiratory or skin sensitiser

: icity. Carci . I luct icity

Endpoint

Result Classification

Shall not be classified as germ

Germ Cell Mutagenicity ) Not Classified
cell mutagenic
_ o Shall not be classified as "
Carcinogenicity ] ) Not Classified
carcinogenic
) o Shall not be classified as a -
Reproductive Toxicity Not Classified

reproductive toxicant

Specific Target Organ Toxicity (STOT)
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Endpoint Result Target Organ Classification Reference
May cause )
. i Respiratory
Single Exposure respiratory GHS Category 3 [1]
o system
irritation
Shall not be
classified as a
Repeated specific target 5
) - Not Classified
Exposure organ toxicant
(repeated
exposure)
Aquatic Toxicity
Endpoint Result Classification Reference
] Very toxic to aquatic ]
Acute and Chronic ] ] ) GHS Acute 1, Chronic
] o life with long lasting [1112][3]
Aquatic Toxicity 1

effects

Hazard Identification and Precautionary Measures

Based on the toxicological data, DTAB is classified under the Globally Harmonized System
(GHS) with the following hazard statements and corresponding pictograms.

Signal Word:Danger[4]

Hazard Statements:

e H301: Toxic if swallowed[3][4]

o H315: Causes skin irritation[1][3][4]

e H319: Causes serious eye irritation[1][3][4]
o H335: May cause respiratory irritation[1]

e H410: Very toxic to aquatic life with long lasting effects[1][2][3][4]
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Precautionary Statements:

e Prevention:

[¢]

P261: Avoid breathing dust.[1]

[¢]

P264: Wash skin thoroughly after handling.[3][4]

[e]

P270: Do not eat, drink or smoke when using this product.[3][4]

o

P273: Avoid release to the environment.[1][2][3][4]

[¢]

P280: Wear protective gloves/ eye protection/ face protection.[3][4]

e Response:

[e]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1]

o P337 + P313: If eye irritation persists: Get medical advice/attention.
o P391: Collect spillage.[2][4]

e Storage:
o P405: Store locked up.[4]

 Disposal:

o P501: Dispose of contents/ container to an approved waste disposal plant.[1][2]

Experimental Protocols for Key Toxicological
Assessments

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://iivs.org/assays/ocular/bcop/
https://pubmed.ncbi.nlm.nih.gov/21452913/
https://catalog.labcorp.com/crop-chemical/oecd-425-ocspp-870-1100-acute-oral-toxicity-up-and-down-procedure
https://pubmed.ncbi.nlm.nih.gov/21452913/
https://catalog.labcorp.com/crop-chemical/oecd-425-ocspp-870-1100-acute-oral-toxicity-up-and-down-procedure
https://iivs.org/assays/ocular/bcop/
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://pubmed.ncbi.nlm.nih.gov/21452913/
https://catalog.labcorp.com/crop-chemical/oecd-425-ocspp-870-1100-acute-oral-toxicity-up-and-down-procedure
https://pubmed.ncbi.nlm.nih.gov/21452913/
https://catalog.labcorp.com/crop-chemical/oecd-425-ocspp-870-1100-acute-oral-toxicity-up-and-down-procedure
https://catalog.labcorp.com/crop-chemical/oecd-425-ocspp-870-1100-acute-oral-toxicity-up-and-down-procedure
https://iivs.org/assays/ocular/bcop/
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://catalog.labcorp.com/crop-chemical/oecd-425-ocspp-870-1100-acute-oral-toxicity-up-and-down-procedure
https://catalog.labcorp.com/crop-chemical/oecd-425-ocspp-870-1100-acute-oral-toxicity-up-and-down-procedure
https://iivs.org/assays/ocular/bcop/
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies for the key toxicological endpoints are outlined below, based on OECD
guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Guideline 425)

This method is used to determine the LD50 value of a substance.

o Test Principle: A single animal is dosed at a time. If the animal survives, the dose for the next
animal is increased; if it dies, the dose is decreased. This sequential process allows for an
accurate estimation of the LD50 with a minimal number of animals.[5]

o Test Animals: Healthy, young adult female rats are typically used.[5]
e Procedure:

o Animals are fasted prior to dosing.

o

The test substance is administered orally by gavage in a single dose.

o

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

[¢]

Body weight is recorded weekly.

[¢]

A gross necropsy is performed on all animals at the end of the study.

o Data Analysis: The LD50 is calculated using the maximum likelihood method.[5]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD Guideline 439)

This in vitro test assesses the potential of a substance to cause skin irritation.[6]

» Test System: A three-dimensional reconstructed human epidermis model that mimics the
properties of the human epidermis.[6]

e Procedure:
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o The test substance is applied topically to the surface of the RhE tissue.
o After a defined exposure period, the substance is removed by rinsing.

o The viability of the tissue is measured using a cell viability assay, typically the MTT assay.

o Data Analysis: A substance is identified as an irritant if the mean tissue viability is reduced to
< 50% of the negative control.[6]

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (OECD Guideline 437)

This ex vivo assay evaluates the potential of a substance to cause severe eye damage.
o Test System: Freshly isolated bovine corneas.

e Procedure:

o

The test substance is applied to the epithelial surface of the cornea.

[¢]

After a specific exposure time, the substance is rinsed off.

o

Corneal opacity is measured using an opacitometer.

o

Corneal permeability is assessed by measuring the passage of sodium fluorescein dye
through the cornea.

o Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and
permeability values to predict the eye irritation potential.

Mechanism of Toxicity and Cellular Effects

The primary mechanism of DTAB's toxicity is attributed to its interaction with and disruption of
cellular membranes. As a cationic surfactant, the positively charged headgroup of DTAB
interacts with the negatively charged components of cell membranes, leading to a loss of
membrane integrity.

This disruption can lead to a cascade of downstream events, including:
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e Increased Membrane Permeability: Leading to leakage of intracellular components such as
lactate dehydrogenase (LDH) and the influx of extracellular substances.

o Cell Lysis: At higher concentrations, complete disruption of the cell membrane results in cell
death.

 Alteration of Membrane Protein Function: The perturbation of the lipid bilayer can affect the
function of embedded proteins, disrupting cellular signaling and transport processes.

The following diagram illustrates the proposed mechanism of DTAB-induced cytotoxicity.

Increased Permeability LDH Release
DTAB Interaction Cell Membrane Membrane Disruption ISR F_’rotem
Dysfunction

Cell Lysis / Necrosis

Click to download full resolution via product page

Proposed mechanism of DTAB-induced cytotoxicity.

Safe Handling and Emergency Procedures

Adherence to strict safety protocols is mandatory when handling DTAB to minimize exposure
and mitigate risks.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[2]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles.[2]
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[2]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[2]

First Aid Measures

 |If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor/physician.[4]

¢ If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

Spills and Disposal

e Spill Response:

Evacuate the area.

[¢]

o

Wear appropriate PPE.

o

Avoid generating dust.

o

Sweep up the spilled material and place it in a suitable container for disposal.

[¢]

Prevent entry into waterways, sewers, basements, or confined areas.

» Disposal: Dispose of DTAB and its container in accordance with local, regional, national, and
international regulations. Do not allow it to enter the environment.[1][2]

The following workflow outlines the general procedure for handling a DTAB spill.
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DTAB Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill
(Avoid Dust Generation)

Collect Spilled Material

Dispose of Waste Properly

Decontaminate Area

Click to download full resolution via product page

General workflow for responding to a DTAB spill.

This technical guide provides a comprehensive resource for the safe handling and
understanding of the toxicological properties of DTAB. By adhering to these guidelines and

understanding the potential hazards, researchers and drug development professionals can
work safely and effectively with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Dodecyltrimethylammonium Bromide (DTAB)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b133476#dtab-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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